Cas no 477886-85-4 (2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole)

2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole structure
477886-85-4 structure
Product Name:2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole
CAS No:477886-85-4
MF:C9H5F3N2O
MW:214.144012212753
MDL:MFCD01814630
CID:2647325
PubChem ID:3711888
Update Time:2025-07-26

2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
    • 2-(4-(Trifluoromethyl)phenyl)-1,3,4-oxadiazole
    • CS-0191912
    • SCHEMBL6408072
    • DTXSID30395375
    • 4-(trifluoromethyl)phenyl-1,3,4-oxadiazole
    • 2P-027
    • 1,3,4-Oxadiazole, 2-[4-(trifluoromethyl)phenyl]-
    • SY389618
    • E89600
    • 477886-85-4
    • AKOS015992433
    • MFCD01814630
    • 2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole
    • MDL： MFCD01814630
    • Inchi： 1S/C9H5F3N2O/c10-9(11,12)7-3-1-6(2-4-7)8-14-13-5-15-8/h1-5H
    • InChI Key： VIXOOTOYIUQAMC-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(C2=NN=CO2)=CC=1)(F)F

Computed Properties

  • Exact Mass: 214.03539727Da
  • Monoisotopic Mass: 214.03539727Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.9Ų

2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole Pricemore >>

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Chemenu
CM312890-5g
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole
 477886-85-4 95%
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 $*** 2023-05-30
abcr
AB296925-1 g
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole; .
 477886-85-4
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2P-027-1MG
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 477886-85-4 >90%
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2P-027-5MG
2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
 477886-85-4 >90%
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Key Organics Ltd
2P-027-10MG
2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
 477886-85-4 >90%
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Key Organics Ltd
2P-027-50MG
2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
 477886-85-4 >90%
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 £102.00 2023-07-11
Key Organics Ltd
2P-027-100MG
2-[4-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
 477886-85-4 >90%
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 £146.00 2023-07-11
abcr
AB296925-500mg
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole; .
 477886-85-4
500mg
 €161.30 2023-09-08
abcr
AB296925-1g
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole; .
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abcr
AB296925-500 mg
2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole; .
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 €161.30 2023-04-26

2-[4-(Trifluoromethyl)phenyl]-1,3,4-oxadiazole Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:477886-85-4)
Order Number:A1162305
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:12
Price ($):767.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:477886-85-4)
A1162305
Purity:99%
Quantity:10g
Price ($):767.0
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